5-{5-[(3-Benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}-2-chlorobenzoic acid

• CAS No.: 432499-63-3
• Product Name: 5-{5-[(3-Benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}-2-chlorobenzoic acid
• Molecular Formula: C22H14ClNO4S2
• Molecular Weight: 455.9 g/mol
• IUPAC Name: 5-[5-[(E)-(3-benzyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-chlorobenzoic acid
• Standard InChI: InChI=1S/C22H14ClNO4S2/c23-17-8-6-14(10-16(17)21(26)27)18-9-7-15(28-18)11-19-20(25)24(22(29)30-19)12-13-4-2-1-3-5-13/h1-11H,12H2,(H,26,27)/b19-11+
• Standard InChIKey: WOBPZFKXPCYOLU-YBFXNURJSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CN2C(=O)/C(=C\C3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)/SC2=S
• SMILES: C1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)SC2=S
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)C(=O)O)SC2=S
• Appearance: Solid powder
• Description: 4E2RCat is an inhibitor of eIF4E-eIF4G interaction. 4E2RCat occupies four of the five “hot spots” present in the eIF4G/4E-BP binding region.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4E2R Cat; 4E2R-Cat; 4E2RCat
• Reference: 1: Klotz SA, Ianas V, Elliott SP. Cat-scratch Disease. Am Fam Physician. 2011 Jan 15;83(2):152-5. Review. PubMed PMID: 21243990.; 2: Zito S, Vankan D, Bennett P, Paterson M, Phillips CJ. Cat Ownership Perception and Caretaking Explored in an Internet Survey of People Associated with Cats. PLoS One. 2015 Jul 28;10(7):e0133293. doi: 10.1371/journal.pone.0133293. eCollection 2015. PubMed PMID: 26218243; PubMed Central PMCID: PMC4517794.; 3: Agusti A, Soler-Cataluña JJ, Molina J, Morejon E, Garcia-Losa M, Roset M, Badia X. Does the COPD assessment test (CAT(TM)) questionnaire produce similar results when self- or interviewer administered? Qual Life Res. 2015 Oct;24(10):2345-54. doi: 10.1007/s11136-015-0983-x. Epub 2015 Apr 7. PubMed PMID: 25846413.; 4: McLeod LJ, Hine DW, Bengsen AJ. Born to roam? Surveying cat owners in Tasmania, Australia, to identify the drivers and barriers to cat containment. Prev Vet Med. 2015 Dec 1;122(3):339-44. doi: 10.1016/j.prevetmed.2015.11.007. Epub 2015 Nov 10. PubMed PMID: 26603046.; 5: Chee SS, Patel R, Menard JL. Infusions of muscimol into the lateral septum do not reduce rats' defensive behaviors toward a cat odor stimulus. Neurosci Lett. 2015 Jan 1;584:373-7. doi: 10.1016/j.neulet.2014.11.005. Epub 2014 Nov 6. PubMed PMID: 25445366.; 6: Zito S, Paterson M, Vankan D, Morton J, Bennett P, Phillips C. Determinants of Cat Choice and Outcomes for Adult Cats and Kittens Adopted from an Australian Animal Shelter. Animals (Basel). 2015 Apr 29;5(2):276-314. doi: 10.3390/ani5020276. PubMed PMID: 26479236; PubMed Central PMCID: PMC4494418.; 7: Rosypal AC, Ripley A, Stockdale Walden HD, Blagburn BL, Grant DC, Lindsay DS. Survival of a feline isolate of Tritrichomonas foetus in water, cat urine, cat food and cat litter. Vet Parasitol. 2012 Apr 30;185(2-4):279-81. doi: 10.1016/j.vetpar.2011.11.003. Epub 2011 Nov 7. PubMed PMID: 22100399.; 8: Ringbaek T, Martinez G, Lange P. A comparison of the assessment of quality of life with CAT, CCQ, and SGRQ in COPD patients participating in pulmonary rehabilitation. COPD. 2012 Feb;9(1):12-5. doi: 10.3109/15412555.2011.630248. PubMed PMID: 22292593.; 9: Becker C, Schäfer J, Carvalho LL, Vitiello IP, da Silva AL. CAT correlates positively with respiratory rate and is a significant predictor of the impact of COPD on daily life of patients: a cross sectional study. Multidiscip Respir Med. 2014 Sep 9;9(1):47. doi: 10.1186/2049-6958-9-47. eCollection 2014. PubMed PMID: 25485107; PubMed Central PMCID: PMC4258018.; 10: Vitale Shreve KR, Udell MA. What's inside your cat's head? A review of cat (Felis silvestris catus) cognition research past, present and future. Anim Cogn. 2015 Nov;18(6):1195-206. doi: 10.1007/s10071-015-0897-6. Epub 2015 Jul 8. Review. PubMed PMID: 26154131.; 11: Schaub S, Wigger A. Ultrasound-aided diagnosis of an insulinoma in a cat. Tierarztl Prax Ausg K Kleintiere Heimtiere. 2013;41(5):338-42. PubMed PMID: 24127031.; 12: Flegr J, Hodný Z. Cat scratches, not bites, are associated with unipolar depression--cross-sectional study. Parasit Vectors. 2016 Jan 5;9:8. doi: 10.1186/s13071-015-1290-7. PubMed PMID: 26728406; PubMed Central PMCID: PMC4700762.; 13: Jin YX, Cui XS, Yu XF, Lee SH, Wang QL, Gao WW, Xu YN, Sun SC, Kong IK, Kim NH. Cat fertilization by mouse sperm injection. Zygote. 2012 Nov;20(4):371-8. doi: 10.1017/S0967199411000451. Epub 2011 Jul 27. PubMed PMID: 21791165.; 14: Bilavsky E, Amit S, Avidor B, Ephros M, Giladi M. Cat scratch disease during pregnancy. Obstet Gynecol. 2012 Mar;119(3):640-4. doi: 10.1097/AOG.0b013e3182479387. PubMed PMID: 22353964.; 15: Biller A, Choli M, Blaimer M, Breuer FA, Jakob PM, Bartsch AJ. Combined acquisition technique (CAT) for neuroimaging of multiple sclerosis at low specific absorption rates (SAR). PLoS One. 2014 Mar 7;9(3):e91030. doi: 10.1371/journal.pone.0091030. eCollection 2014. Erratum in: PLoS One. 2014;9(4):e94439. PubMed PMID: 24608106; PubMed Central PMCID: PMC3946656.; 16: Yang C, Huang C, Sun X, Niu J, Wang J. [Effect of zedoary oil for cat D and cat K expression in A549 cell line]. Zhongguo Zhong Yao Za Zhi. 2012 Mar;37(6):842-6. Chinese. PubMed PMID: 22715735.; 17: Varol Y, Ozacar R, Balci G, Usta L, Taymaz Z. Assessing the effectiveness of the COPD Assessment Test (CAT) to evaluate COPD severity and exacerbation rates. COPD. 2014 Apr;11(2):221-5. doi: 10.3109/15412555.2013.836169. Epub 2013 Oct 10. PubMed PMID: 24111793.; 18: Worm M, Patel D, Creticos PS. Cat peptide antigen desensitisation for treating cat allergic rhinoconjunctivitis. Expert Opin Investig Drugs. 2013 Oct;22(10):1347-57. doi: 10.1517/13543784.2013.827661. Epub 2013 Aug 21. Review. PubMed PMID: 23964728.; 19: Sarioglu N, Hismiogullari AA, Bilen C, Erel F. Is the COPD assessment test (CAT) effective in demonstrating the systemic inflammation and other components in COPD? Rev Port Pneumol (2006). 2016 Jan-Feb;22(1):11-7. doi: 10.1016/j.rppnen.2015.08.007. Epub 2015 Oct 31. PubMed PMID: 26534740.; 20: Nolff MC, Puff C, Länger B, Fehr M. Feline osteochondromatosis in a FELV-negative European shorthair cat. Tierarztl Prax Ausg K Kleintiere Heimtiere. 2014;42(1):55-9. PubMed PMID: 24518948.
• PubChem Compound: 2287238
• Last Modified: Nov 11 2021